Cas no 57601-56-6 (Disodium;azepane;oxido-oxo-phosphooxyphosphanium)

• Product Name: Disodium;azepane;oxido-oxo-phosphooxyphosphanium
• CAS No: 57601-56-6
• MF: C₆H₁₃NNa₂O₅P₂
• MW: 287.098185300827
• CID: 947291
• Update Time: 2023-08-02

Disodium;azepane;oxido-oxo-phosphooxyphosphanium Chemical and Physical Properties

Names and Identifiers

• DISODIUM AZACYCLOHEPTANE DIPHOSPHONATE
• disodium,azepane,oxido-oxo-phosphooxyphosphanium
• PUBCHEM_57351100
• Disodium;azepane;oxido-oxo-phosphooxyphosphanium

• Inchi： 1S/C6H13N.2Na.O5P2/c1-2-4-6-7-5-3-1;;;1-6(2)5-7(3)4/h7H,1-6H2;;;/q;2*+1;
• InChI Key： OTEKYOQZQHJSHP-UHFFFAOYSA-N
• SMILES： [P+](=O)([O-])O[P+](=O)[O-].[Na+].[Na+].N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 109
• Topological Polar Surface Area: 102